Cas no 32852-15-6 (3-(3-Dimethylaminopropoxy)-1H-indazol)

• Product Name: 3-(3-Dimethylaminopropoxy)-1H-indazol
• CAS No: 32852-15-6
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD27949454
• CID: 2028566
• PubChem ID: 10220074
• Update Time: 2025-04-23

3-(3-Dimethylaminopropoxy)-1H-indazol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Dimethylaminopropoxy)-1H-indazol
• 3-(gamma-Dimethylamino-propoxy)-1H-indazol
• 3-(gamma-Dimethylaminopropoxy)-1H-indazol
• 3-(gamma-Dimethylaminopropoxy)-1H-indazole
• 3--1H-indazole
• [3-(1(2)H-indazol-3-yloxy)-propyl]-dimethyl-amine
• CHEMBL353035
• AKOS037646419
• D94085
• 3-(1H-indazol-3-yloxy)-N,N-dimethylpropan-1-amine
• 3-((1H-indazol-3-yl)oxy)-N,N-dimethylpropan-1-amine
• [3-(1H-indazol-3-yloxy)propyl]dimethylamine
• AS-68683
• 32852-15-6
• 1-Propanamine, 3-(1H-indazol-3-yloxy)-N,N-dimethyl-
• SCHEMBL8007330

• MDL： MFCD27949454
• Inchi： 1S/C12H17N3O/c1-15(2)8-5-9-16-12-10-6-3-4-7-11(10)13-14-12/h3-4,6-7H,5,8-9H2,1-2H3,(H,13,14)
• InChI Key： GNRCKJSAOVNGOD-UHFFFAOYSA-N
• SMILES： O(C1C2C=CC=CC=2NN=1)CCCN(C)C

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-(3-Dimethylaminopropoxy)-1H-indazol

3-(3-Dimethylaminopropoxy)-1H-indazol: A Comprehensive Overview

3-(3-Dimethylaminopropoxy)-1H-indazol, also known by its CAS number 32852-15-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused to a diazole ring. The presence of the dimethylamino group in its structure introduces unique electronic properties, making it a valuable molecule for various applications.

The synthesis of 3-(3-Dimethylaminopropoxy)-1H-indazol involves a series of well-defined organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method has been widely adopted in both academic and industrial settings due to its efficiency and scalability.

The pharmacological properties of 3-(3-Dimethylaminopropoxy)-1H-indazol have been extensively studied in recent years. Research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new therapeutic agents. In particular, its ability to inhibit cyclooxygenase (COX) enzymes has been highlighted as a key factor in its anti-inflammatory effects. Furthermore, studies have shown that this compound may also possess anti-cancer properties, with potential applications in the treatment of various malignancies.

In addition to its pharmacological applications, 3-(3-Dimethylaminopropoxy)-1H-indazol has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical and optical properties. These findings suggest that 3-(3-Dimethylaminopropoxy)-1H-indazol could play a crucial role in the next generation of electronic devices.

The environmental impact of 3-(3-Dimethylaminopropoxy)-1H-indazol has also been a topic of interest in recent studies. Researchers have investigated its biodegradability and toxicity profiles to assess its potential risks to ecosystems. Preliminary results indicate that this compound is not inherently toxic at environmentally relevant concentrations, though further studies are needed to fully understand its long-term effects on aquatic and terrestrial organisms.

In conclusion, 3-(3-Dimethylaminopropoxy)-1H-indazol, with its CAS number 32852-15-6, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its favorable pharmacological and material properties, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly significant role in both academic and industrial settings.